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Cat. No.: B046026 Get Quote

Vapor Pressure and Boiling Point of Ethyl
Butyrate: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive data and experimental protocols

concerning the vapor pressure and boiling point of ethyl butyrate at various pressures. The

information herein is intended to support research, development, and manufacturing activities

where this solvent is utilized.

Ethyl butyrate (also known as ethyl butanoate) is an ester with the chemical formula

CH₃CH₂CH₂COOCH₂CH₃. It is a colorless liquid with a fruity odor reminiscent of pineapple.[1]

Its volatility, characterized by its vapor pressure and boiling point, is a critical parameter in its

application as a solvent, flavoring agent, and in fragrance formulations.

Vapor Pressure of Ethyl Butyrate
The vapor pressure of a liquid is the pressure exerted by its vapor when the vapor phase is in

equilibrium with the liquid phase at a given temperature. This property is crucial for

understanding evaporation rates, predicting behavior in vacuum systems, and ensuring safety

in handling and storage.
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The relationship between temperature and vapor pressure can be described by the Antoine

equation:

log₁₀(P) = A - (B / (T + C))

Where:

P is the vapor pressure.

T is the temperature.

A, B, and C are substance-specific constants.

For ethyl butyrate, the Antoine equation constants obtained from the National Institute of

Standards and Technology (NIST) are as follows for the temperature range of 254.8 K to 394 K:

A = 4.22809

B = 1245.702

C = -55.189

(Note: In this equation, P is in bar and T is in Kelvin.)

The following table summarizes the calculated vapor pressure of ethyl butyrate at various

temperatures using these constants, alongside available experimental data.

Table 1: Vapor Pressure of Ethyl Butyrate at Different Temperatures
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Temperature (°C) Temperature (K)
Calculated Vapor
Pressure (mmHg)

Experimental Vapor
Pressure (mmHg)

0 273.15 3.5 -

10 283.15 6.8 -

20 293.15 12.5 11.3[1]

25 298.15 17.0 15.5

30 303.15 22.8 -

40 313.15 38.8 -

50 323.15 63.4 -

60 333.15 100.2 -

70 343.15 153.6 -

80 353.15 228.8 -

90 363.15 332.4 -

100 373.15 472.0 -

110 383.15 656.4 -

120 393.15 895.8 -

121 394.15 927.4
760 (Normal Boiling

Point)[1]

Boiling Point of Ethyl Butyrate at Different
Pressures
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

of the gas above it. Consequently, the boiling point of a substance is dependent on the ambient

pressure. At lower pressures, the boiling point decreases. This relationship is fundamental to

processes such as vacuum distillation.
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The boiling point of ethyl butyrate at standard atmospheric pressure (760 mmHg) is

approximately 120-121°C.[1] The following table provides the calculated boiling points of ethyl
butyrate at various reduced pressures, determined using the Antoine equation.

Table 2: Boiling Point of Ethyl Butyrate at Different Pressures

Pressure (mmHg) Boiling Point (°C)

1 2.9

5 23.4

10 34.1

20 46.5

40 60.8

60 70.0

100 82.5

200 100.5

400 119.3

760 120.5

Experimental Protocols
Accurate determination of vapor pressure and boiling point is essential for the reliable

application of physicochemical data. The following are detailed methodologies for key

experiments.

Determination of Vapor Pressure by the Static Method
The static method is a direct and accurate technique for measuring the vapor pressure of a

pure liquid.

Principle: A sample of the liquid is placed in a thermostated, evacuated container. The pressure

of the vapor in equilibrium with the liquid is measured directly at a constant temperature.
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Apparatus:

A thermostated vacuum-tight vessel (e.g., a glass flask with a sidearm).

A high-precision pressure transducer or a mercury manometer.

A vacuum pump capable of reaching pressures below 0.01 mmHg.

A constant temperature bath with a stability of ±0.1°C or better.

A calibrated thermometer or temperature probe.

Procedure:

Sample Preparation: The ethyl butyrate sample should be of high purity. Degassing the

sample is a critical step to remove dissolved air and other volatile impurities. This is typically

achieved by several freeze-pump-thaw cycles. The sample is frozen using liquid nitrogen,

the vessel is evacuated, and then the sample is allowed to thaw, releasing dissolved gases

which are pumped away. This cycle is repeated until no more gas is evolved upon thawing.

Apparatus Setup: The degassed sample is introduced into the measurement vessel. The

vessel is connected to the pressure measurement system and the vacuum line.

Evacuation: The entire system is evacuated to a high vacuum.

Temperature Equilibration: The vessel containing the sample is immersed in the constant

temperature bath set to the desired temperature. The system is allowed to equilibrate for a

sufficient time (typically 30-60 minutes) to ensure both the liquid and vapor have reached a

stable temperature.

Pressure Measurement: Once thermal equilibrium is reached, the pressure reading from the

transducer or manometer is recorded. This is the vapor pressure of the ethyl butyrate at

that temperature.

Data Collection: The procedure is repeated at different temperatures to obtain a set of vapor

pressure data as a function of temperature.
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Determination of Boiling Point by Ebulliometry
Ebulliometry is a precise method for determining the boiling point of a liquid at a controlled

pressure.

Principle: The liquid is heated to its boiling point in an apparatus called an ebulliometer, which

is designed to ensure that the thermometer bulb is in equilibrium with the vapor of the boiling

liquid. The temperature at which the liquid and vapor are in equilibrium under a given pressure

is the boiling point.

Apparatus:

An ebulliometer, which typically consists of a boiling flask, a condenser, and a thermometer

well.

A heating mantle or oil bath.

A calibrated, high-precision thermometer (e.g., a platinum resistance thermometer).

A pressure control system to maintain a constant pressure within the apparatus.

Boiling chips or a magnetic stirrer to ensure smooth boiling.

Procedure:

Apparatus Setup: The ebulliometer is assembled, and the pressure control system is

connected.

Sample Introduction: A pure sample of ethyl butyrate is placed in the boiling flask along with

boiling chips.

Pressure Setting: The desired pressure is set and maintained by the pressure control

system.

Heating: The sample is gently heated until it begins to boil. The heating rate is adjusted to

maintain a steady reflux of the condensed vapor.
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Temperature Measurement: The thermometer is placed in the thermometer well such that it

is bathed in the vapor of the boiling liquid but not in direct contact with the boiling liquid itself.

The temperature is monitored until it becomes stable.

Boiling Point Reading: The stable temperature reading is the boiling point of ethyl butyrate
at the set pressure.

Data Collection: The procedure can be repeated at various pressures to determine the

boiling point as a function of pressure.

Visualizations
The following diagrams illustrate the key concepts and workflows discussed in this guide.
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Caption: Interrelationship of Temperature, Vapor Pressure, and Boiling Point.
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Experimental Workflow for Vapor Pressure and Boiling Point Determination

Vapor Pressure (Static Method) Boiling Point (Ebulliometry)

Start: Pure Ethyl Butyrate Sample

Degas Sample (Freeze-Pump-Thaw)

Evacuate Measurement System

Set Temperature & Equilibrate

Measure Equilibrium Pressure

End: Vapor Pressure Data Point

Start: Pure Ethyl Butyrate Sample

Set and Maintain Pressure

Heat to Boiling (Reflux)

Equilibrate Vapor and Thermometer

Measure Stable Temperature

End: Boiling Point Data Point

Click to download full resolution via product page

Caption: Workflow for Vapor Pressure and Boiling Point Measurement.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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